Cas no 926195-71-3 (3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid)

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid is a sulfur-containing derivative of 1,5-benzodioxepine, characterized by its unique heterocyclic structure. The compound features a propanoic acid moiety linked via a thioether bridge to the benzodioxepine core, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. Its structural attributes, including the sulfur linkage and carboxylic acid functionality, offer versatility in further chemical modifications, such as amidation or esterification. The benzodioxepine scaffold contributes to its stability and potential bioactivity, making it valuable for research in drug discovery and material science. This compound is typically handled under controlled conditions due to its reactive groups, ensuring optimal purity and performance in synthetic applications.
3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid structure
926195-71-3 structure
Product Name:3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid
CAS No:926195-71-3
MF:C12H14O4S
MW:254.302162647247
MDL:MFCD09048151
CID:4665325
Update Time:2025-07-21

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-
    • 3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic Acid
    • 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid
    • MDL: MFCD09048151
    • Inchi: 1S/C12H14O4S/c13-12(14)4-7-17-9-2-3-10-11(8-9)16-6-1-5-15-10/h2-3,8H,1,4-7H2,(H,13,14)
    • InChI Key: NCPVLLXQDURDTK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCSC1=CC=C2OCCCOC2=C1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 428.3±45.0 °C at 760 mmHg
  • Flash Point: 212.9±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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Additional information on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid

Comprehensive Overview of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid (CAS No. 926195-71-3)

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid (CAS No. 926195-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzodioxepin derivatives, which are known for their diverse biological activities. Its molecular structure combines a benzodioxepin core with a propanoic acid side chain, making it a subject of interest for drug discovery and development.

One of the key reasons for the growing interest in 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid is its potential role in modulating enzymatic pathways. Researchers have explored its interactions with various biological targets, particularly in the context of inflammation and metabolic disorders. The compound's sulfanyl linkage and carboxylic acid group contribute to its ability to form stable interactions with proteins, which is crucial for its pharmacological profile.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for more effective treatments for chronic diseases. 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid has been studied for its potential as a lead compound in drug design, particularly in areas such as neuroprotection and anti-inflammatory therapy. Its mechanism of action is believed to involve the regulation of redox balance and cellular signaling pathways, making it a promising candidate for further investigation.

The synthesis of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists have optimized protocols to ensure the compound's stability and reproducibility, which are critical for its use in preclinical studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

From a commercial perspective, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 926195-71-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's patent status and intellectual property considerations are also important factors for organizations looking to explore its applications.

Environmental and safety assessments of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid have indicated that it poses minimal risks when handled under standard laboratory conditions. However, researchers are advised to follow good laboratory practices (GLP) and use appropriate personal protective equipment (PPE) to mitigate any potential hazards. The compound's biodegradability and ecotoxicity profiles are areas of ongoing study, reflecting the broader trend toward sustainable chemistry.

Looking ahead, the future of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid lies in its potential to bridge the gap between basic research and clinical applications. Collaborative efforts between academia and industry are expected to accelerate its development, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to uncover its full potential, this compound may emerge as a cornerstone in the next generation of therapeutic agents.

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